Cas no 1806819-76-0 (2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid
• CAS No: 1806819-76-0
• MF: C₇H₅F₂N₃O₄
• MW: 233.129108190536
• CID: 4855810
• Update Time: 2025-07-23

2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H5F2N3O4/c8-5(9)4-3(12(15)16)1-2(7(13)14)6(10)11-4/h1,5H,(H2,10,11)(H,13,14)
• InChI Key： YUMFSDYZDUGHKQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)O)=C(N)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.1
• Topological Polar Surface Area: 122

Additional information on 2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid

Comprehensive Overview of 2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid (CAS No. 1806819-76-0)

2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid (CAS No. 1806819-76-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique difluoromethyl and carboxylic acid functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The growing interest in 2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid is driven by its potential applications in medicinal chemistry. Researchers are exploring its role in designing small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic disorders. Its nitro and amino groups provide reactive sites for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with current trends in drug discovery, where heterocyclic compounds like this are pivotal for identifying new therapeutic leads.

In the agrochemical sector, 2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid is being investigated for its potential as a pesticide intermediate. The difluoromethyl moiety is known to enhance the bioavailability and stability of agrochemicals, making it a sought-after feature in modern crop protection formulations. With the increasing demand for sustainable agriculture, this compound's role in developing environmentally friendly pesticides is a hot topic among researchers and industry stakeholders.

The synthesis of 2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include nitration, fluorination, and carboxylation, which require precise control of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also prompted explorations into more sustainable synthesis routes, such as catalytic methods and solvent-free reactions, to reduce environmental impact.

From a spectroscopic perspective, this compound exhibits distinct NMR and IR signatures due to its functional groups. The nitro group absorbs strongly in the IR spectrum, while the difluoromethyl protons appear as characteristic doublets in 1H-NMR. These properties are crucial for quality control and structural confirmation during its production and application in research.

Given the rising interest in personalized medicine and precision agriculture, 2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid is poised to play a critical role in future innovations. Its versatility as a building block for bioactive molecules makes it a subject of ongoing studies, particularly in academia and industrial R&D. As the scientific community continues to uncover its potential, this compound is expected to remain a focal point in chemical synthesis and materials science.

For researchers seeking reliable sources of 2-Amino-6-(difluoromethyl)-5-nitropyridine-3-carboxylic acid, it is essential to collaborate with reputable suppliers who adhere to stringent quality standards. Proper handling and storage are also critical to maintain its stability and reactivity, ensuring consistent results in downstream applications.